1-ethyl-8,8-dimethyl-5-(4-methylphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione

• IUPAC Name: 1-ethyl-8,8-dimethyl-5-(4-methylphenyl)-5,7,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6-trione
• InChI: InChI=1S/C22H25N3O3/c1-5-25-19-18(20(27)24-21(25)28)16(13-8-6-12(2)7-9-13)17-14(23-19)10-22(3,4)11-15(17)26/h6-9,16,23H,5,10-11H2,1-4H3,(H,24,27,28)
• InChI Key: IZFGDNWTIXNTKG-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(C3=C(N2)CC(CC3=O)(C)C)C4=CC=C(C=C4)C)C(=O)NC1=O
• Molecular Formula: C22H25N3O3
• Molecular Weight: 379.5 g/mol

Description

1-ethyl-8,8-dimethyl-5-(4-methylphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione is a useful research compound. Its molecular formula is C22H25N3O3 and its molecular weight is 379.46. The purity is usually 95%.
BenchChem offers high-quality 1-ethyl-8,8-dimethyl-5-(4-methylphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-ethyl-8,8-dimethyl-5-(4-methylphenyl)-5,8,9,10-tetrahydropyrimido[4,5-b]quinoline-2,4,6(1H,3H,7H)-trione including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

Research in heterocyclic chemistry has led to the development of novel synthetic methodologies for pyrimido[4,5-b]quinoline derivatives. For example, a study demonstrated a one-pot synthesis of tetrahydropyrimido[5,4-b]quinolines via condensation reactions under microwave irradiation, highlighting the efficiency of catalyst-free methods in heterocyclic synthesis (Shaker & Elrady, 2008). Another study focused on the computational and experimental analysis of benzo[g]pyrimido[4,5-b]quinoline derivatives, showcasing their molecular structures and regioselective formation, which are crucial for understanding the chemical behavior of these compounds (Trilleras et al., 2017).

Catalysis and Reaction Mechanisms

Innovative applications in catalysis using metal-organic frameworks (MOFs) have been explored, where MOFs facilitated the synthesis of new N-heterocyclic pyrimido[4,5-b]quinolines, demonstrating the potential of these frameworks in enhancing reaction efficiencies (Sepehrmansouri et al., 2020).

Biological Activities and Applications

Research has not only focused on the synthesis of these compounds but also on evaluating their biological activities. For instance, certain derivatives have shown promise as cytotoxic agents, potentially offering new avenues for cancer treatment research (Deady et al., 2003). Another study highlighted the larvicidal activity of pyrrolo[1,2-a]quinoline derivatives against Anopheles arabiensis, indicating potential applications in combating malaria (Uppar et al., 2020).

Photodiode and Optical Applications

Additionally, quinoline derivatives have been investigated for their optical properties and applications in photodiode technology, demonstrating the versatility of these compounds beyond biological contexts (Elkanzi et al., 2020).